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The following table consolidates key quantitative findings and methodologies from various studies utilizing

GSK2795039:

Experimental Context Reported IC₅₀ / Effective Dose Key Assays & Protocols (Summarized)

| Cell-Free & Cell-Based NOX2 Inhibition [1] | pIC₅₀ = 6.57 ± 0.17 | 1. Semirecombinant Cell-Free

Assay:

Used BHK cell membranes expressing gp91phox and purified recombinant cytosolic proteins.

Enzyme activated with arachidonic acid.
ROS detection via Horseradish Peroxidase (HRP) and Amplex Red.

Compound pre-incubated for 10 min.

2. Alternative ROS Detection Assays:

Used Oxyburst Green and WST-1 to confirm inhibition wasn't due to HRP interference or ROS

scavenging.

3. NADPH Consumption Assay:

Monitored time-dependent depletion of substrate NADPH. | | Collagen-Induced Platelet
Aggregation [2] | IC₅₀ = 22.6 µM | 1. Platelet Aggregation (Washed Platelets):
Washed human platelets were pre-incubated with GSK2795039.

Aggregation was induced by collagen and measured using an aggregometer.

2. ROS Measurement in Platelets:
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Intracellular ROS: Measured using CM-H2DCFDA probe.

Extracellular Superoxide: Measured using L-012-based chemiluminescence.
Extraplatelet H₂O₂: Measured using Amplex Red. | | In Vivo Mouse Models | 5 mg/kg to 100 mg/kg

(IP) [1] [3] | 1. Systemic Administration:
Typically administered via intraperitoneal (IP) injection.

In a cystitis model, 5 mg/kg was administered three times over 24 hours [3].
In a paw inflammation model, 100 mg/kg abolished ROS production [1].

2. In Vivo Efficacy Models:

Paw Inflammation: ROS production measured after systemic dosing.
Acute Pancreatitis: Serum amylase levels measured after cerulein injection.

Traumatic Brain Injury (TBI): Dosing started 2 hours post-injury; effects on neuroinflammation and
motor function assessed [4].

Cyclophosphamide-Induced Cystitis: Voiding behavior, bladder edema, inflammation, and pain
were evaluated [3].

Arterial Thrombosis: Thrombus formation was monitored in vivo [2]. |

Signaling Pathways and Experimental Workflows

The diagrams below illustrate the molecular mechanism of GSK2795039 and a generalized workflow for

key experiments.
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GSK2795039 competes with NADPH to bind and inhibit the NOX2 enzyme.

General Experimental Workflow
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A generalized workflow for experiments assessing GSK2795039 activity.

Based on the research, GSK2795039 has been shown to inhibit specific signaling pathways in platelets. The

diagram below summarizes these findings.
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GSK2795039 Effects on Platelet Signaling
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GSK2795039 inhibits NOX2-derived ROS, affecting downstream platelet activation pathways [2].

Therapeutic Potential Summary

Research indicates that GSK2795039 has therapeutic potential across various disease models, primarily by

mitigating oxidative stress and inflammation.

Disease Model Key Findings & Proposed Mechanism

Thrombotic/Cardiovascular
Diseases [2] [5]

Suppressed collagen-induced platelet activation, aggregation, and
thrombus formation in vivo by inhibiting NOX2-derived ROS and

downstream signaling (Syk/LAT/Vav1/Btk phosphorylation, PLCγ2
activation).

Neuroinflammation (Traumatic
Brain Injury) [4]

Reduced ROS, nitrite, cytokine levels, and NLRP3 inflammasome
activation in microglia. Systemic administration improved motor

function and reduced neuropathology.

Cystitis (Bladder Inflammation)
[3]

Improved voiding dysfunction, reduced bladder edema,

inflammation, and pain. Preserved urothelial barrier integrity and
inhibited superoxide anion generation.

Other Models Showed efficacy in models of acute pancreatitis [1] and heparin-
induced thrombocytopenia (HIT) by blocking NETosis and

thrombosis [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4545375/
https://www.nature.com/articles/s41598-025-20250-z
https://www.mdpi.com/2076-3921/12/1/92
https://jneuroinflammation.biomedcentral.com/articles/10.1186/s12974-025-03535-y
https://jneuroinflammation.biomedcentral.com/articles/10.1186/s12974-025-03535-y
https://pubmed.ncbi.nlm.nih.gov/41102391/
https://www.sciencedirect.com/science/article/pii/S2473952921005048
https://www.smolecule.com/products/b529398#nadph-competitive-inhibition-gsk2795039
https://www.smolecule.com/products/b529398#nadph-competitive-inhibition-gsk2795039
https://www.smolecule.com/products/b529398#nadph-competitive-inhibition-gsk2795039
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s529398?utm_src=pdf-bulk
https://www.smolecule.com/products/s529398?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s529398?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

